Cas no 2137519-79-8 (3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2137519-79-8
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6281264
• PubChem ID: 165454721
• Update Time: 2025-06-11

3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137519-79-8
• EN300-717109
• 3-(furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid
• 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H11NO4/c1-2-4-7-9(11(13)14)10(12-16-7)8-5-3-6-15-8/h3,5-6H,2,4H2,1H3,(H,13,14)
• InChI Key： XTPMCQMKAADPAU-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C(C2=CC=CO2)=N1)CCC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid

3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid (CAS No. 2137519-79-8): A Comprehensive Overview

3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid (CAS No. 2137519-79-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid.

Chemical Structure and Properties

3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid is a heterocyclic compound with a molecular formula of C₁₂H₁₀N₂O₃. The molecule consists of a furan ring fused to an oxazole ring, with a propyl group attached to the oxazole ring and a carboxylic acid group at the 4-position. This unique structure imparts several interesting chemical properties to the compound. The presence of the furan ring provides aromatic stability, while the oxazole ring contributes to the compound's rigidity and electronic properties. The carboxylic acid group adds polarity and potential for hydrogen bonding, making it an attractive candidate for drug design.

Synthesis Methods

The synthesis of 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid has been explored through various routes. One common method involves the reaction of 2-furfurylamine with propionyl chloride to form an intermediate amide, which is then cyclized using a dehydrating agent such as phosphorus oxychloride (POCl₃). The resulting oxazole derivative is further functionalized by introducing a carboxylic acid group through hydrolysis or other chemical transformations. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalysts that reduce waste and energy consumption.

Biological Activities

3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid has shown promising biological activities in preclinical studies. One of its key properties is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid has also exhibited anti-cancer properties. Research has shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid have led to increased interest in its clinical development. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on both its anti-inflammatory and anti-cancer properties. Preliminary data from these trials have shown favorable safety profiles and promising therapeutic effects.

In parallel with clinical trials, ongoing research is aimed at optimizing the pharmacokinetic properties of 3-(Furan-2-yl)-5-propyl-1,2-oxazole-4-carboxylic acid. This includes improving its solubility and bioavailability through prodrug strategies or formulation techniques. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could help in personalized medicine approaches.

Conclusion

3-(Furan-2-y\-l)-5-propyl\-1\-,2\-oxazol\-e\-4\-carb\-oxyli\-c aci\-d (CAS No\. 2137519\-79\-8), with its unique chemical structure and promising biological activities, represents a significant advancement in medicinal chemistry\. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for further research and development\. As clinical trials progress and more data become available\-, we can expect to see this compound play an increasingly important role in the pharmaceutical industry\.